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Compound of Interest

Compound Name:
Phenylmethyl N-(8-

bromooctyl)carbamate

Cat. No.: B15602226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

Phenylmethyl N-(8-bromooctyl)carbamate and related compounds. No specific Safety Data

Sheet (SDS) for Phenylmethyl N-(8-bromooctyl)carbamate was identified; therefore, this

guide is based on data from structurally similar chemicals and the general properties of

carbamates. It is imperative that users of this compound conduct their own risk assessments

and adhere to all applicable institutional and governmental safety protocols.

Introduction
Phenylmethyl N-(8-bromooctyl)carbamate is a chemical compound used in research and

development.[1] As a member of the carbamate family, it is essential to understand its potential

hazards and handle it with appropriate caution. Carbamates are known for their biological

activity, primarily as acetylcholinesterase inhibitors.[2][3] This guide provides a technical

overview of the known properties, potential hazards, and recommended handling procedures

for Phenylmethyl N-(8-bromooctyl)carbamate to ensure its safe use in a laboratory setting.

Physicochemical Properties
Quantitative data for Phenylmethyl N-(8-bromooctyl)carbamate and a closely related analog,

8-bromooctyl N-phenylcarbamate, are summarized below. This information is critical for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15602226?utm_src=pdf-interest
https://www.benchchem.com/product/b15602226?utm_src=pdf-body
https://www.benchchem.com/product/b15602226?utm_src=pdf-body
https://www.benchchem.com/product/b15602226?utm_src=pdf-body
https://www.medchemexpress.cn/phenylmethyl-n-8-bromooctyl-carbamate.html
https://www.ncbi.nlm.nih.gov/books/NBK482183/
https://www.epa.gov/sites/default/files/documents/rmpp_6thed_ch6_carbamates.pdf
https://www.benchchem.com/product/b15602226?utm_src=pdf-body
https://www.benchchem.com/product/b15602226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


understanding the compound's behavior and for designing appropriate experimental and

handling protocols.

Table 1: Physicochemical Data of Phenylmethyl N-(8-bromooctyl)carbamate and a Related

Compound

Property
Phenylmethyl N-(8-
bromooctyl)carbam
ate

8-bromooctyl N-
phenylcarbamate

Reference

Molecular Formula C16H24BrNO2 C15H22BrNO2 [4]

Molar Mass 342.27 g/mol 328.24 g/mol [4][5]

IUPAC Name
Phenylmethyl N-(8-

bromooctyl)carbamate

8-bromooctyl N-

phenylcarbamate
[5]

CAS Number 209179-21-5 Not Available [4]

XLogP3 Not Available 5.3 [5]

Hydrogen Bond Donor

Count
Not Available 1 [5]

Hydrogen Bond

Acceptor Count
Not Available 2 [5]

Rotatable Bond Count Not Available 10 [5]

Hazard Identification and Toxicity
While a specific toxicity profile for Phenylmethyl N-(8-bromooctyl)carbamate is not available,

the general toxicity of carbamates provides a basis for hazard assessment.

General Carbamate Toxicity
Carbamates are a class of compounds that function as acetylcholinesterase inhibitors.[2][3]

Acetylcholinesterase is a critical enzyme that breaks down the neurotransmitter acetylcholine.

By inhibiting this enzyme, carbamates cause an accumulation of acetylcholine at nerve
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synapses, leading to overstimulation of the nervous system.[2][3] Unlike organophosphates,

the inhibition of acetylcholinesterase by carbamates is typically reversible.[2][3]

Symptoms of carbamate poisoning are similar to those of organophosphate poisoning and can

include:[3]

Muscarinic effects: salivation, lacrimation, urination, defecation, gastrointestinal distress, and

emesis (SLUDGE).

Nicotinic effects: muscle cramps, twitching, weakness, and paralysis.

Central nervous system effects: headache, dizziness, anxiety, confusion, seizures, and

coma.

The primary cause of death from carbamate poisoning is respiratory failure resulting from a

combination of central respiratory depression, weakness of respiratory muscles, and excessive

bronchial secretions.[3]

Specific Hazards of Related Carbamates
Safety data for other carbamate compounds indicate the following potential hazards:

Acute Toxicity: Some carbamates are classified as toxic if swallowed.[6]

Skin and Eye Irritation: May cause skin irritation and serious eye irritation or damage.[7]

Allergic Skin Reaction: May cause an allergic skin reaction.

Respiratory Irritation: May cause respiratory irritation.[7]

Suspected Carcinogen: Some carbamates are suspected of causing cancer.[8]

Experimental Protocols and Handling Procedures
Given the potential hazards, stringent safety protocols must be followed when handling

Phenylmethyl N-(8-bromooctyl)carbamate. The following procedures are based on best

practices for handling hazardous chemicals and information from SDSs of related carbamates.
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense.

Personal Protective Equipment (PPE)

Safety glasses with side shields or goggles

Chemical-resistant gloves (e.g., nitrile)

Lab coat

Use in a well-ventilated area or with a fume hood

Researcher Handling Phenylmethyl
N-(8-bromooctyl)carbamate

Wear

Wear

Wear

Ensure

Click to download full resolution via product page

Caption: Required personal protective equipment for handling the compound.

Engineering Controls
Ventilation: Always handle Phenylmethyl N-(8-bromooctyl)carbamate in a well-ventilated

area. For procedures that may generate dust or aerosols, a chemical fume hood is required.

[9]

Eyewash Stations and Safety Showers: Ensure that emergency eyewash stations and safety

showers are readily accessible in the work area.

Safe Handling and Storage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15602226?utm_src=pdf-body-img
https://www.benchchem.com/product/b15602226?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0094406&productDescription=PHENYL+CARBAMATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Avoid contact with skin and eyes.[9] Avoid inhalation of dust or vapors. Do not eat,

drink, or smoke in areas where the compound is handled. Wash hands thoroughly after

handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][10]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[9]

First Aid Measures
The following first aid procedures are recommended based on general carbamate safety

information.[9]

Table 2: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Spill and Disposal Procedures
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Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE. For solid spills,

carefully sweep up the material to avoid generating dust and place it in a suitable, closed

container for disposal. For liquid spills, absorb with an inert material and place in a chemical

waste container.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. Do not allow the chemical to enter drains.[10]

Signaling Pathway and Mechanism of Action
The primary mechanism of toxicity for carbamates is the inhibition of acetylcholinesterase. The

following diagram illustrates this pathway.

Cholinergic Synapse

Acetylcholine (ACh)

Acetylcholinesterase (AChE)

Broken down by

Postsynaptic Receptor

Binds to

Hydrolysis

Results in

Inhibition

Phenylmethyl
N-(8-bromooctyl)carbamate

Inhibits

Continuous Stimulation

Leads to

Causes accumulation of ACh, leading to
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Caption: Mechanism of acetylcholinesterase inhibition by carbamates.

Conclusion
Phenylmethyl N-(8-bromooctyl)carbamate, like other carbamates, should be handled with

care due to its potential toxicity. Researchers, scientists, and drug development professionals

must adhere to strict safety protocols, including the use of appropriate personal protective

equipment and engineering controls. A thorough understanding of the potential hazards and

emergency procedures is crucial for the safe handling and use of this compound in a research

setting. Always consult with your institution's environmental health and safety department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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